1-Bromo-8-chloro-4-(4-fluorophenyl)-3-isoquinolinamine

• IUPAC Name: 1-bromo-8-chloro-4-(4-fluorophenyl)isoquinolin-3-amine
• InChI: InChI=1S/C15H9BrClFN2/c16-14-13-10(2-1-3-11(13)17)12(15(19)20-14)8-4-6-9(18)7-5-8/h1-7H,(H2,19,20)
• InChI Key: JAAYTTQHSRMILY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C(=NC(=C2C3=CC=C(C=C3)F)N)Br
• Molecular Formula: C15H9BrClFN2
• Molecular Weight: 351.60 g/mol

Description

1-Bromo-8-chloro-4-(4-fluorophenyl)-3-isoquinolinamine is a chemical compound with the formula C15H9BrClFN2 and a molecular weight of 351.6.

Scientific Research Applications

Cytotoxic Studies in Cancer Research

One of the primary applications of compounds like 1-Bromo-8-chloro-4-(4-fluorophenyl)-3-isoquinolinamine is in cancer research. Studies have explored the synthesis and in vitro cytotoxicity of such compounds and their derivatives. For instance, 8-Hydroxyquinoline derived p-halo N4-phenyl substituted thiosemicarbazones and their metal complexes showed enhanced antiproliferative activity against breast cancer cell lines, indicating a potential for use in cancer treatment (Kotian et al., 2021).

Synthesis and In Vitro Cytotoxicity for Potential Inhibitors

Research has also been focused on the synthesis of halo-substituted isoquinolinamines and their potential as inhibitors of specific cellular receptors or enzymes. A study on the synthesis and in vitro cytotoxicity of 4-(Halogenoanilino)-6-bromoquinazolines and their derivatives exhibited significant cytotoxicity and selectivity against certain cancer cells, suggesting their potential as therapeutic agents (Mphahlele et al., 2017).

Magnetic Properties in Molecular Solids

Compounds related to 1-Bromo-8-chloro-4-(4-fluorophenyl)-3-isoquinolinamine have been examined for their structural and magnetic properties. For example, the synthesis and characterization of novel ion-pair complexes showed unique magnetic transitions, which could be significant in the development of new materials or in the study of molecular magnetism (Ni et al., 2005).

Fluorescent Compound Synthesis

Another application lies in the synthesis of fluorescent compounds. Research has been conducted on synthesizing and functionalizing 1-bromoisoquinolin-3-amines to produce fluorescent indazolo[3,2-a]isoquinolin-6-amines. These fluorescent compounds have potential applications in bioimaging and molecular probes (Balog et al., 2013).

Antiplasmodial Activity

Further, research into aminoquinolines has shown that specific halo-substituted derivatives are active against both chloroquine-susceptible and resistant strains of Plasmodium falciparum. This suggests potential applications in the treatment of malaria (De et al., 1998).